N-(2,6-difluorophenyl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-(2,6-difluorophenyl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C12H8F3NO2S/c13-8-4-6-9(7-5-8)19(17,18)16-12-10(14)2-1-3-11(12)15/h1-7,16H
• InChI Key: PXTPOOXIIXXYSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)NS(=O)(=O)C2=CC=C(C=C2)F)F
• Molecular Formula: C12H8F3NO2S
• Molecular Weight: 287.26 g/mol

Description

N-(2,6-difluorophenyl)-4-fluorobenzenesulfonamide, commonly known as DFB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DFB is a sulfonamide derivative that has been synthesized using various methods and has been extensively studied for its potential applications in different fields.

Scientific Research Applications

DFB has been extensively studied for its potential applications in different fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, DFB has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In materials science, DFB has been used as a building block for the synthesis of various organic materials, including polymers and dendrimers. In environmental science, DFB has been studied for its potential application in the detection and removal of heavy metals from contaminated water.

Mechanism of Action

The mechanism of action of DFB is not fully understood, but it is believed to act by inhibiting the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes, including the regulation of acid-base balance and the transport of carbon dioxide. DFB has also been shown to inhibit the activity of various metalloproteinases, enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
DFB has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth, the reduction of blood glucose levels, and the inhibition of amyloid-beta aggregation, a process that is involved in the development of Alzheimer's disease. DFB has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its high yield and purity, its stability under various conditions, and its potential for diverse applications. However, DFB also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

DFB has several potential future directions, including its application as a drug candidate for the treatment of various diseases, its use as a building block for the synthesis of new materials, and its potential application in environmental science. Further studies are needed to fully understand its mechanism of action and potential side effects, and to explore its potential applications in different fields.

Synthesis Methods

DFB can be synthesized using various methods, including the reaction of 4-fluorobenzenesulfonyl chloride with 2,6-difluoroaniline in the presence of a base like sodium hydroxide or potassium carbonate. Another method involves the reaction of 2,6-difluoroaniline with p-fluorobenzenesulfonyl chloride in the presence of a base like triethylamine. The yield of DFB using these methods is high, and the purity can be achieved through recrystallization.